Cas no 1443054-88-3 (tert-butyl N-6-(aminooxy)hexylcarbamate)

• Product Name: tert-butyl N-6-(aminooxy)hexylcarbamate
• CAS No: 1443054-88-3
• MF: C₁₁H₂₄N₂O₃
• MW: 232.319863319397
• CID: 5602522
• PubChem ID: 121221754
• Update Time: 2025-06-11

tert-butyl N-6-(aminooxy)hexylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37417947
• tert-butyl N-[6-(aminooxy)hexyl]carbamate
• 1443054-88-3
• 1,1-Dimethylethyl N-[6-(aminooxy)hexyl]carbamate
• tert-butyl N-6-(aminooxy)hexylcarbamate

• Inchi： 1S/C11H24N2O3/c1-11(2,3)16-10(14)13-8-6-4-5-7-9-15-12/h4-9,12H2,1-3H3,(H,13,14)
• InChI Key： VIXLTSVDKCGOPI-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.17869263g/mol
• Monoisotopic Mass: 232.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.5±25.0 °C(Predicted)
• pka: 12.93±0.46(Predicted)

Additional information on tert-butyl N-6-(aminooxy)hexylcarbamate

Introduction to Tert-butyl N-6-(aminooxy)hexylcarbamate (CAS No. 1443054-88-3)

Tert-butyl N-6-(aminooxy)hexylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential applications. With the CAS number 1443054-88-3, this compound represents a novel derivative of carbamate, featuring a tert-butyl group and an aminooxy functional moiety, which together contribute to its distinctive reactivity and utility in synthetic chemistry. The hexyl chain provides a hydrophobic anchor, making this molecule particularly interesting for drug delivery systems and bioconjugation strategies.

The tert-butyl N-6-(aminooxy)hexylcarbamate structure is not merely a curiosity but a meticulously designed molecule that balances steric hindrance with functional versatility. The tert-butyl group, known for its stability in various chemical environments, ensures that the compound remains robust during synthetic transformations, while the aminooxy functionality serves as a versatile handle for further derivatization. This combination makes it an excellent candidate for the development of prodrugs or biofunctionalized polymers, where controlled release and site-specific interactions are critical.

In recent years, advancements in medicinal chemistry have highlighted the importance of functionalized carbamates in addressing complex biological targets. The hexyl chain in Tert-butyl N-6-(aminooxy)hexylcarbamate enhances its solubility and bioavailability, making it suitable for formulations that require systemic delivery. This property is particularly relevant in the context of targeted therapeutics, where optimizing pharmacokinetic profiles is essential for maximizing efficacy.

One of the most compelling aspects of Tert-butyl N-6-(aminooxy)hexylcarbamate (CAS No. 1443054-88-3) is its potential application in cross-linking reactions. The aminooxy group can participate in oxime ligation with aldehydes or ketones, enabling the formation of stable conjugates between peptides, proteins, and other biomolecules. This capability is leveraged in biopharmaceutical research to create affinity probes or to stabilize protein-protein interactions for structural studies. Such applications underscore the compound's value as a building block in synthetic biology and drug discovery.

Recent studies have also explored the use of Tert-butyl N-6-(aminooxy)hexylcarbamate in polymer chemistry. The incorporation of this moiety into macromolecular structures has led to novel materials with enhanced biocompatibility and controlled degradation rates. These properties are particularly useful in tissue engineering and sustained-release formulations, where precise temporal control over drug release is paramount. The stability provided by the tert-butyl group ensures that the polymer matrix remains intact until triggered by biological or chemical stimuli.

The pharmaceutical industry has been particularly interested in derivatives of carbamates due to their broad spectrum of biological activities. While Tert-butyl N-6-(aminooxy)hexylcarbamate (CAS No. 1443054-88-3) may not be currently approved for any specific therapeutic indication, its structural features suggest potential roles in modulating enzyme activity or interacting with cellular receptors. Computational modeling studies have indicated that modifications to the hexyl chain could fine-tune binding affinities, opening avenues for rational drug design.

In conclusion, Tert-butyl N-6-(aminooxy)hexylcarbamate (CAS No. 1443054-88-3) represents a promising compound with diverse applications across pharmaceutical chemistry and biomedicine. Its unique combination of structural elements—namely the tert-butyl, aminooxy, and hexyl groups—makes it an invaluable tool for synthetic chemists and biomedical researchers alike. As research continues to uncover new methodologies for drug development and material science, compounds like this are likely to play an increasingly pivotal role in advancing therapeutic strategies.